Cas no 136415-85-5 (Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester)
136415-85-5 structure
Product Name:Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester
CAS No:136415-85-5
MF:C13H16O3
MW:220.264344215393
CID:1246131
Update Time:2024-08-04
Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester
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- Inchi: 1S/C13H16O3/c1-10(2)16-13(15)12-7-3-5-11(9-12)6-4-8-14/h3,5,7-10H,4,6H2,1-2H3
- InChI Key: KSMVCPWBIOOMGQ-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C1=CC=CC(CCC=O)=C1
Computed Properties
- Exact Mass: 220.10998
Experimental Properties
- Density: 1.062±0.06 g/cm3(Predicted)
- Boiling Point: 322.5±25.0 °C(Predicted)
- PSA: 43.37
Benzoic acid, 3-(3-oxopropyl)-, 1-methylethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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